Cas no 22149-67-3 (Pregn-5-en-20-one,3,8,11,12,14-pentahydroxy-, (3b,11a,12b,14b,17a)- (9CI))

Pregn-5-en-20-one,3,8,11,12,14-pentahydroxy-, (3b,11a,12b,14b,17a)- (9CI) structure
22149-67-3 structure
Product Name:Pregn-5-en-20-one,3,8,11,12,14-pentahydroxy-, (3b,11a,12b,14b,17a)- (9CI)
CAS No:22149-67-3
MF:C21H32O6
MW:380.475187301636
CID:278739
PubChem ID:15560118
Update Time:2025-04-19

Pregn-5-en-20-one,3,8,11,12,14-pentahydroxy-, (3b,11a,12b,14b,17a)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Pregn-5-en-20-one,3,8,11,12,14-pentahydroxy-, (3b,11a,12b,14b,17a)- (9CI)
    • (17R)-3β,8β,11α,12β,14β-Pentahydroxypregna-5-ene-20-one
    • 14b,17a-Pregn-5-en-20-one, 3b,8,11a,12b,14-pentahydroxy- (8CI)
    • 17a-Marsdenin
    • 3b,8b,11a,12b,14b-Pentahydroxy-17a-preg-5-en-20-one
    • Marsdenin
    • (17α)-3β,8,11α,12β,14β-Pentahydroxypregn-5-en-20-one
    • 3,8,11,12,14-Pentahydroxypregn-5-en-20-one #
    • DTXSID901160028
    • Pregn-5-en-20-one, 3,8,11,12,14-pentahydroxy-, (3beta,11alpha,12beta,14beta,17alpha)-
    • 17.alpha.-Marsdenin
    • Pregn-5-en-20-one, 3,8,11,12,14-pentahydroxy-, (3.beta.,11.alpha.,12.beta.,14.beta.,17.alpha.)-
    • 14.beta.,17.alpha.-Pregn-5-en-20-one, 3.beta.,8,11.alpha.,12.beta.,14-pentahydroxy-
    • LJLXEAWGZFDUAP-ZYEUKROFSA-N
    • 22149-67-3
    • Inchi: 1S/C21H32O6/c1-11(22)14-6-9-21(27)19(14,3)17(25)15(24)16-18(2)7-5-13(23)10-12(18)4-8-20(16,21)26/h4,13-17,23-27H,5-10H2,1-3H3/t13-,14-,15-,16+,17+,18-,19-,20-,21+/m0/s1
    • InChI Key: LJLXEAWGZFDUAP-ZYEUKROFSA-N
    • SMILES: O([H])[C@]12C([H])([H])C([H])([H])[C@@]([H])(C(C([H])([H])[H])=O)[C@@]1(C([H])([H])[H])[C@@]([H])([C@]([H])([C@]1([H])[C@@]3(C([H])([H])[H])C([H])([H])C([H])([H])[C@@]([H])(C([H])([H])C3=C([H])C([H])([H])[C@@]21O[H])O[H])O[H])O[H]

Computed Properties

  • Exact Mass: 380.21996
  • Monoisotopic Mass: 380.21988874g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 1
  • Complexity: 705
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 9
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.6
  • Topological Polar Surface Area: 118Ų

Experimental Properties

  • PSA: 118.22
Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent